Cas no 71135-80-3 (Cannithrene 1)

• Product Name: Cannithrene 1
• CAS No: 71135-80-3
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 2009611
• Update Time: 2025-07-09

Cannithrene 1 Chemical and Physical Properties

Names and Identifiers

• Cannabidihydrophenanthren
• Cannithrene 1
• cannithrene-1
• 7-methoxy-9,10-dihydrophenanthrene-3,5-diol

• Inchi： 1S/C15H14O3/c1-18-12-6-10-3-2-9-4-5-11(16)7-13(9)15(10)14(17)8-12/h4-8,16-17H,2-3H2,1H3
• InChI Key： PLHFLFWGPBWZHL-UHFFFAOYSA-N
• SMILES： OC1=CC(=CC2=C1C1C=C(C=CC=1CC2)O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Hydrophenanthrenes

Additional information on Cannithrene 1

Professional Introduction to Cannithrene 1 (CAS No. 71135-80-3)

Cannithrene 1, a compound with the chemical formula CAS No. 71135-80-3, has garnered significant attention in the field of pharmaceutical research and natural product chemistry. This compound, derived from plant sources, exhibits a unique set of pharmacological properties that make it a subject of intense study. The name Cannithrene 1 itself suggests a connection to the broader class of cannabinoids, although its exact structural and functional relationships to other cannabinoids require further elucidation.

Recent advancements in analytical chemistry and spectroscopy have enabled researchers to delve deeper into the molecular structure of Cannithrene 1. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its identity and providing insights into its chemical composition. These techniques have revealed that Cannithrene 1 possesses a complex molecular architecture, which is likely responsible for its diverse biological activities.

The pharmacological profile of Cannithrene 1 has been a focal point of research in recent years. Studies indicate that this compound interacts with multiple receptor systems in the human body, including cannabinoid receptors (CB1 and CB2) and potentially other non-cannabinoid targets. This polypharmacological activity suggests that Cannithrene 1 may have therapeutic applications in areas such as pain management, inflammation, and neurological disorders.

One of the most intriguing aspects of Cannithrene 1 is its potential role in modulating the endocannabinoid system (ECS). The ECS is a critical regulatory network involved in maintaining homeostasis across various physiological processes. By interacting with ECS receptors, Cannithrene 1 may influence neurotransmitter release, immune responses, and even metabolic functions. Emerging research suggests that compounds like Cannithrene 1 could serve as novel therapeutic agents for ECS-related disorders.

In vitro studies have demonstrated the anti-inflammatory properties of Cannithrene 1. Specifically, it has shown efficacy in reducing pro-inflammatory cytokine production in immune cells. This effect is particularly promising for developing treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The mechanism by which Cannithrene 1 exerts this anti-inflammatory action appears to involve both direct receptor interactions and indirect effects on signaling pathways involved in inflammation.

The toxicological profile of Cannithrene 1 has also been carefully evaluated. Preliminary studies suggest that it exhibits low toxicity at therapeutic doses, making it a potentially safe candidate for further development. However, comprehensive toxicological assessments are still ongoing to fully understand its safety profile and potential side effects. These studies are crucial for ensuring that any future pharmaceutical applications of Cannithrene 1 are both effective and safe for human use.

Another area of interest is the potential application of Cannithrene 1 in neurodegenerative diseases. Research has indicated that compounds interacting with the ECS may have neuroprotective properties. cannabidiol (CBD) and other cannabinoids have been studied for their potential roles in conditions such as Alzheimer's disease and Parkinson's disease. While Cannithrene 1 is not directly related to CBD, its interaction with similar receptor systems suggests that it may also possess neuroprotective qualities worth exploring.

The synthesis and isolation of Cannithrene 1 remain challenging due to its complex structure and limited natural abundance. Advances in synthetic organic chemistry have made it possible to produce this compound in laboratory settings, but large-scale production remains a hurdle. Researchers are exploring various synthetic routes to optimize yield and purity, which would be essential for clinical trials and commercialization.

Future research directions for Cannithrene 1 include exploring its potential synergistic effects when combined with other bioactive compounds. The concept of combination therapy is increasingly recognized as an effective strategy in treating complex diseases. By studying how Cannithrene 1 interacts with other molecules, researchers may uncover new therapeutic approaches with enhanced efficacy.

The role of natural products like Cannithrene 1 in drug discovery cannot be overstated. Many modern pharmaceuticals have their origins in natural compounds, which continue to inspire new drug development efforts. The unique chemical structures found in plants often provide templates for synthetic modifications aimed at improving pharmacological properties while maintaining efficacy.

In conclusion, Cannithrene 1 (CAS No. 71135-80-3) represents a promising compound with significant potential in pharmaceutical research. Its interactions with the endocannabinoid system, anti-inflammatory properties, and low toxicity profile make it an attractive candidate for further development. As research continues to uncover more about its mechanisms of action and therapeutic applications, Cannithrene 1 may emerge as a valuable addition to the pharmacopeia of future treatments.